Cas no 592-27-8 (2-Methylheptane)

2-Methylheptane structure

2-Methylheptane structure

Product Name:2-Methylheptane

CAS No:592-27-8

Molecular Formula:C₈H₁₈

Molecular Weight: 114.23

MDL:MFCD00009518

CID:82622

PubChem ID:24896948

2-Methylheptane Properties

Names and Identifiers

- 2-Methylheptane
- Methylheptane
- 2-Methylheptaneneat
- NSC 24844
- UNII-YU6SU8CCVB
- 28777-67-5
- 592-27-8
- EINECS 247-861-0
- M0519
- LMFA11000604
- 2-methyl-heptane
- NS00022455
- Q2493733
- FT-0613048
- D91346
- DIMETHYLHEXANE
- 26635-64-3
- AKOS015841664
- MFCD00009518
- NSC24844
- NSC-24844
- 2-Methylheptane, 98%
- LS-13531
- Hexane, dimethyl-
- CHEBI:88849
- EINECS 209-747-9
- Heptane, 2-methyl-
- DTXSID2060460
- (CH3)2CH(CH2)4CH3
- YU6SU8CCVB
- DB-053342
- +Expand
- MDL： MFCD00009518
- InChIKey： JVSWJIKNEAIKJW-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H18/c1-4-5-6-7-8(2)3/h8H,4-7H2,1-3H3
- SMILES： CCCCCC(C)C
- BRN： 1696862

Computed Properties

Exact Mass: 114.14100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 4
Monoisotopic Mass: 114.141
Heavy Atom Count: 8
Complexity: 37.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 3.22270
PSA: 0.00000
Refractive Index: n20/D 1.395(lit.)
Water Partition Coefficient: Soluble in alcohol. Insoluble in water.
Boiling Point: 117°C
Melting Point: -108.9 ºC
Vapor Pressure: 0.77 psi ( 37.7 °C)
Flash Point: Fahrenheit: 39.2 ° f
Celsius: 4 ° c
Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
Color/Form: No data available
Density: 0.698 g/mL at 25 °C(lit.)

2-Methylheptane Security Information

Symbol: GHS02 GHS07 GHS08 GHS09
WGK Germany：3
Safety Term：3
Safety Instruction： S9-S16-S29-S33-S60-S61-S62
Packing Group：II
Packing Group：II
Risk Phrases：R11; R38; R50/53; R65
Hazard Level：3
Dangerous goods sign： F Xn N
Hazardous Material transportation number：UN 1262 3/PG 2
Hazard Statement： H225,H304,H315,H336,H410
Warning Statement： P210,P261,P273,P301+P310,P331,P501
Prompt：dangerous
Storage Condition：Store at 4 ° C, better storage at -4 ° C
PackingGroup：II
Risk Phrases： 11-38-50/53-65-67
Signal Word：Danger
HazardClass：3

2-Methylheptane Customs Data

HS CODE：29011000

2-Methylheptane Related Literature

1. Dimerisation of petroleum hydrocarbons

W. J. Sparks,R. Rosen,Per K. Frolich Trans. Faraday Soc. 1939 35 1040
2. Catalytic properties of the silicoaluminophosphates SAPO-5 and SAPO-11 in n-octane and isooctane hydroconversion

Juan M. Campelo,Fernando Lafont,Jose M. Marinas J. Chem. Soc. Faraday Trans. 1995 91 4171
3. Electronic absorption spectra of iodo- and bromomethanes

Mitsuo Ito,Phi-kuei C. Huang,Edward M. Kosower Trans. Faraday Soc. 1961 57 1662
4. Effect of nanocavities on the torsional dynamics of thioflavin T in various non-aqueous reverse micelles

Aninda Chatterjee,Debabrata Seth Photochem. Photobiol. Sci. 2013 12 369
5. Identification and reconstitution of genetic regulatory networks for improved microbial tolerance to isooctane

Aram Kang,Matthew Wook Chang Mol. BioSyst. 2012 8 1350
6. Chamber evaluation of a portable GC with tunable retention and microsensor-array detection for indoor air quality monitoring

Chia Jung Lu,Chunguang Jin,Edward T. Zellers J. Environ. Monit. 2006 8 270
7. Ab initio rate coefficients for reactions of 2,5-dimethylhexyl isomers with O2: temperature- and pressure-dependent branching ratios

Mohamad Akbar Ali Phys. Chem. Chem. Phys. 2021 23 6225
8. Understanding the role of co-surfactants in microemulsions on the growth of copper oxalate using SAXS

Sunaina,Vaishali Sethi,Surinder K. Mehta,Ashok K. Ganguli,Sonalika Vaidya Phys. Chem. Chem. Phys. 2019 21 336
9. Capillary column coated with graphene quantum dots for gas chromatographic separation of alkanes and aromatic isomers

Xueyan Zhang,Hongyun Ji,Xudong Zhang,Zhen Wang,Dan Xiao Anal. Methods 2015 7 3229
10. Ionic liquid mediated deposition of ruthenium mirrors on glass under multiphase conditions

Alice Giusti,Alessandro Bellè,Alvise Benedetti,Patrizia Canton,Alvise Perosa,Maurizio Selva New J. Chem. 2016 40 1948

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